![molecular formula C16H16N2O3S2 B2569074 3-(benzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)propanamide CAS No. 896305-82-1](/img/structure/B2569074.png)
3-(benzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(benzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)propanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicinal chemistry. This compound is commonly known as BPTP and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Scientific Research Applications
Photodynamic Therapy
The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown significant potential for photodynamic therapy applications. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Progesterone Receptor Antagonism
Development of N-(4-phenoxyphenyl)benzenesulfonamide derivatives as novel nonsteroidal progesterone receptor antagonists has been reported. These compounds, through their interaction with the progesterone receptor, have shown promise for clinical treatment of various diseases, including uterine leiomyoma, endometriosis, and breast cancer (Yamada et al., 2016).
Antitumor Activity
A series of 2-benzylthio-4-chlorobenzenesulfonamide derivatives have been synthesized and tested for their in vitro antitumor activity. Notably, specific compounds within this series have demonstrated remarkable activity and selectivity toward certain cancer cell lines, highlighting the potential of benzenesulfonamide derivatives in cancer therapy (Sławiński & Brzozowski, 2006).
COX-2 Inhibition
Research into the synthesis and molecular docking of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide has provided insights into its potential as a COX-2 inhibitor. Despite findings suggesting no significant inhibition potency, the structural approach contributes to the understanding of interactions within the active site of cyclooxygenase-2 enzyme (Al-Hourani et al., 2016).
Synthetic Applications
The utility of benzenesulfonamide as a Directed Metalation Group (DMG) has been explored for its potential in ortho metalation and heterocyclic synthesis. This research highlights the versatility of sulfonamides in facilitating various synthetic transformations, including the preparation of pharmacologically relevant compounds (Familoni, 2002).
properties
IUPAC Name |
3-(benzenesulfonyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S2/c1-11-12(2)22-16(14(11)10-17)18-15(19)8-9-23(20,21)13-6-4-3-5-7-13/h3-7H,8-9H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMQIOAXMHSOVPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)NC(=O)CCS(=O)(=O)C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.